Cas no 397872-09-2 (2-Thiophenecarboxaldehyde,4-(4-formylphenyl)-)
397872-09-2 structure
Product Name:2-Thiophenecarboxaldehyde,4-(4-formylphenyl)-
CAS No:397872-09-2
MF:C13H10O2S
MW:230.282302379608
CID:299860
PubChem ID:53426170
Update Time:2025-04-19
2-Thiophenecarboxaldehyde,4-(4-formylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxaldehyde,4-(4-formylphenyl)-
- 4-(2-ACETYLTHIOPHEN-3-YL)BENZALDEHYDE
- 2-Formyl-4-(4-formylphenyl)thiophene
- 2-Thiophenecarboxaldehyde,4-(4-formylphenyl)
- 1823474-81-2
- 397872-09-2
- DTXSID20699096
- EN300-745595
-
- Inchi: 1S/C13H10O2S/c1-9(15)13-12(6-7-16-13)11-4-2-10(8-14)3-5-11/h2-8H,1H3
- InChI Key: DQLJEYMIWWFERB-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1C(C)=O)C1C=CC(C=O)=CC=1
Computed Properties
- Exact Mass: 230.04000
- Monoisotopic Mass: 230.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.7
- Topological Polar Surface Area: 62.4A^2
Experimental Properties
- PSA: 62.38000
- LogP: 3.43020
2-Thiophenecarboxaldehyde,4-(4-formylphenyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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